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For Researchers, Scientists, and Drug Development Professionals

Introduction
Nonadecanoic acid, also known as nonadecylic acid, is a saturated fatty acid with a 19-carbon

chain.[1] Its chemical formula is CH₃(CH₂)₁₇COOH. While less common in nature than even-

numbered chain fatty acids, nonadecanoic acid is found in various plant oils, animal fats, and

microbial sources.[1][2] This document provides an in-depth overview of the core

physicochemical properties of nonadecanoic acid, outlines a standard experimental protocol

for its analysis, and presents a visual workflow for this procedure. This technical guide is

intended to serve as a valuable resource for professionals in research, science, and drug

development who are working with or interested in this long-chain fatty acid.

Physicochemical Properties of Nonadecanoic Acid
The physical and chemical characteristics of nonadecanoic acid are crucial for its handling,

application, and analysis. These properties are summarized in the tables below.

General and Physical Properties
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Property Value Source(s)

Molecular Formula C₁₉H₃₈O₂ [1][3]

Molecular Weight 298.5 g/mol [1][3][4]

Appearance
White crystalline flakes or

powder
[1][5]

Melting Point 68-70 °C [1][4][6]

Boiling Point
297 °C at 100 mmHg; ~300 °C

at 760 mmHg
[1][4][5]

Density 0.886 ± 0.06 g/cm³ (Predicted) [1][4]

Physical State Solid at room temperature [5]

Solubility and Partitioning
Property Value Source(s)

Solubility in Water Insoluble [1]

Solubility in Organic Solvents
Slightly soluble in chloroform

and methanol
[1][4]

LogP (Octanol-Water) 8.339 (Estimated) [1]

Acidity
Property Value Source(s)

pKa 4.78 ± 0.10 (Predicted) [1]

Experimental Protocol: Quantification of
Nonadecanoic Acid by Gas Chromatography-Mass
Spectrometry (GC-MS)
The accurate quantification of nonadecanoic acid in various matrices is essential for research

and development. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical
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technique for this purpose. However, due to the low volatility of long-chain fatty acids, a

derivatization step is necessary to convert nonadecanoic acid into a more volatile form,

typically a fatty acid methyl ester (FAME).[7][8]

This protocol outlines a general yet detailed methodology for the analysis of nonadecanoic
acid.

Materials and Reagents
Nonadecanoic acid standard (≥99.5% purity)

Internal Standard (e.g., Heptadecanoic acid)

Methanol (anhydrous, ≥99.8%)

Chloroform

Hexane (GC grade)

Derivatization agent: 14% Boron trifluoride (BF₃) in methanol or 2% H₂SO₄ in methanol

Saturated sodium chloride solution

Anhydrous sodium sulfate

Glassware: screw-capped test tubes, pipettes, autosampler vials

Sample Preparation and Lipid Extraction (Folch Method)
This procedure is suitable for biological samples such as plasma, tissues, or cell cultures.

To a known amount of sample (e.g., 100 µL of plasma or a cell pellet), add a known amount

of the internal standard.

Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

Vortex the mixture vigorously for 2 minutes to ensure thorough lipid extraction.

Add 0.5 mL of a 0.9% NaCl solution to induce phase separation.
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Centrifuge the mixture to achieve a clear separation of the layers.

Carefully collect the lower organic phase (chloroform layer) containing the lipids and transfer

it to a clean tube.

Evaporate the solvent to dryness under a gentle stream of nitrogen.

Derivatization to Fatty Acid Methyl Ester (FAME)
To the dried lipid extract, add 1 mL of 14% BF₃ in methanol.

Seal the tube tightly and heat at 60°C for 30 minutes in a water bath or heating block.

Allow the reaction mixture to cool to room temperature.

Add 1 mL of saturated sodium chloride solution to stop the reaction.

Extract the FAMEs by adding 1 mL of hexane and vortexing for 1 minute.

Centrifuge to separate the phases.

Transfer the upper hexane layer containing the FAMEs to a new tube.

Dry the hexane extract over anhydrous sodium sulfate.

Transfer the final extract to an autosampler vial for GC-MS analysis.

GC-MS Instrumental Parameters
The following are typical GC-MS parameters that can be optimized for specific instrumentation

and applications.

Gas Chromatograph: Agilent 6890N or equivalent

Column: DB-5ms (30 m × 0.25 mm inner diameter × 0.25 µm film thickness) or equivalent

Injection Volume: 1 µL

Inlet Temperature: 250°C
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Injection Mode: Splitless

Carrier Gas: Helium at a constant flow rate of 1 mL/min

Oven Temperature Program:

Initial temperature: 100°C, hold for 2 minutes

Ramp 1: Increase to 250°C at 10°C/min

Hold at 250°C for 10 minutes

Mass Spectrometer: Agilent 5975 or equivalent

Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Range: m/z 50-550

Data Acquisition: Full scan mode

Quantification
Quantitative analysis is performed by creating a calibration curve. This is achieved by preparing

a series of standard solutions of nonadecanoic acid at different concentrations, adding a

constant amount of the internal standard to each, and subjecting them to the same

derivatization and analysis procedure as the samples. The ratio of the peak area of the

nonadecanoic acid methyl ester to the peak area of the internal standard methyl ester is

plotted against the concentration of nonadecanoic acid. The concentration of nonadecanoic
acid in the unknown samples can then be determined from this calibration curve.

Visualized Experimental Workflow
The following diagram illustrates the key steps in the GC-MS analysis of nonadecanoic acid.
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Caption: Workflow for the GC-MS analysis of nonadecanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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